Cas no 83823-09-0 ( )

• Product name: &nbsp
• CAS No: 83823-09-0
• MF: C₂₀H₂₀N₂O₂
• MW: 320.385004997253
• CID: 989058
• PubChem ID: 98550

  Chemical and Physical Properties

Names and Identifiers

• 2H-chromen-3-yl-(4-phenylpiperazin-1-yl)methanone
• NSC 147846
• EJ7VY5VDR1
• 1-(2H-1-Benzopyran-3-ylcarbonyl)-4-phenylpiperazine
• METHANONE, 2H-1-BENZOPYRAN-3-YL(4-PHENYL-1-PIPERAZINYL)-
• NSC147846
• (2H-Chromen-3-yl)(4-phenylpiperazin-1-yl)methanone
• AKOS002053295
• DTXSID70232715
• 1-(2H-chromene-3-carbonyl)-4-phenylpiperazine
• 2H-1-BENZOPYRAN-3-YL(4-PHENYL-1-PIPERAZINYL)METHANONE
• Piperazine, 1-(2H-1-benzopyran-3-ylcarbonyl)-4-phenyl-
• CCG-191462
• UNII-EJ7VY5VDR1
• 83823-09-0
• NSC-147846
• BRN 4546813
• 1-(2H-1-Benzopyran-3-ylcarbonyl)-4-phenyl-piperazine
•  

• Inchi： InChI=1S/C20H20N2O2/c23-20(17-14-16-6-4-5-9-19(16)24-15-17)22-12-10-21(11-13-22)18-7-2-1-3-8-18/h1-9,14H,10-13,15H2
• InChI Key： IFYDSYGIWKFFFE-UHFFFAOYSA-N
• SMILES： C1CN(CCN1C2=CC=CC=C2)C(=O)C3=CC4=CC=CC=C4OC3

Computed Properties

• Exact Mass: 320.152477885g/mol
• Monoisotopic Mass: 320.152477885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 476
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 32.8Ų